1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine

• IUPAC Name: 1-[(4-phenylmethoxyphenyl)methyl]-4-[3-(trifluoromethyl)phenyl]piperazine
• InChI: InChI=1S/C25H25F3N2O/c26-25(27,28)22-7-4-8-23(17-22)30-15-13-29(14-16-30)18-20-9-11-24(12-10-20)31-19-21-5-2-1-3-6-21/h1-12,17H,13-16,18-19H2
• InChI Key: NAVCHBXWTXWUDQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)OCC3=CC=CC=C3)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C25H25F3N2O
• Molecular Weight: 426.5 g/mol

Description

1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine, also known as BTP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. This compound belongs to the class of piperazine derivatives, which have shown promising results in the development of novel drugs for various diseases.

Mechanism of Action

1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine acts as a selective serotonin receptor agonist, specifically targeting the 5-HT1A receptor subtype. This receptor subtype is involved in the regulation of mood, anxiety, and stress response. By activating this receptor, 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine can modulate serotonin signaling in the brain, leading to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine has been shown to have anxiolytic and antidepressant effects in animal models. It has also been found to increase the levels of serotonin and its metabolites in the brain, which further supports its mechanism of action as a selective serotonin receptor agonist. 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine has also been shown to have a low toxicity profile, making it a potential candidate for further drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine in lab experiments is its selectivity towards the 5-HT1A receptor subtype, which makes it a useful tool for studying serotonin signaling in the brain. However, one of the limitations of using 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine is its low solubility in water, which can make it difficult to administer in certain experiments. Additionally, more research is needed to fully understand the potential side effects and long-term effects of 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine.

Future Directions

There are several future directions for research on 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine. One potential area of research is the development of 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine analogs with improved solubility and potency. Additionally, more research is needed to fully understand the potential therapeutic uses of 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine, particularly in the treatment of neurological disorders such as depression and anxiety. Finally, more research is needed to fully understand the long-term effects and potential side effects of 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine, particularly in the context of drug development.

Synthesis Methods

The synthesis of 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine involves the reaction of 1-(4-bromobenzyl)-4-(3-trifluoromethylphenyl)piperazine with benzyl alcohol in the presence of a base such as potassium carbonate. The reaction proceeds through a substitution reaction, where the bromine atom is replaced by the benzyl group, resulting in the formation of 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine. The purity and yield of 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine can be improved by using different solvents, reaction temperatures, and reaction times.

Scientific Research Applications

1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine has shown promising results in scientific research, particularly in the field of neuroscience. It has been found to act as a selective serotonin receptor agonist, which makes it a potential candidate for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia. 1-[4-(benzyloxy)benzyl]-4-[3-(trifluoromethyl)phenyl]piperazine has also been shown to have anxiolytic and antidepressant effects in animal models, which further supports its potential therapeutic use.